N-[3-(4-methoxyphenyl)-4-oxo-4H-[1]benzothieno[3,2-b]pyran-2-yl]furan-2-carboxamide

• IUPAC Name: N-[3-(4-methoxyphenyl)-4-oxo-[1]benzothiolo[3,2-b]pyran-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C23H15NO5S/c1-27-14-10-8-13(9-11-14)18-19(25)21-20(15-5-2-3-7-17(15)30-21)29-23(18)24-22(26)16-6-4-12-28-16/h2-12H,1H3,(H,24,26)
• InChI Key: JNOSGENMFZPPJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(OC3=C(C2=O)SC4=CC=CC=C43)NC(=O)C5=CC=CO5
• Molecular Formula: C23H15NO5S
• Molecular Weight: 417.4 g/mol
• CAS No.: 883958-56-3

Description

“N-[3-(4-methoxyphenyl)-4-oxo-4H-1benzothieno[3,2-b]pyran-2-yl]furan-2-carboxamide” is a chemical compound with the molecular formula C23H15NO5S. It has an average mass of 417.434 Da and a monoisotopic mass of 417.067108 Da.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic methods. For instance, IR spectroscopy can provide information about the functional groups present in the molecule. NMR spectroscopy, both 1H and 13C, can give detailed information about the hydrogen and carbon atoms in the molecule and their connectivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. For instance, the melting point can be determined using thermal analysis. The molecular weight can be determined using mass spectrometry.

Scientific Research Applications

Synthesis and Reactivity

N-[3-(4-methoxyphenyl)-4-oxo-4H-[1]benzothieno[3,2-b]pyran-2-yl]furan-2-carboxamide, due to its complex structure, is involved in various synthesis and reactivity studies. For instance, the synthesis and characterization of similar compounds have been extensively studied, revealing their potential in forming novel heterocyclic compounds through reactions with various reagents. One study detailed the synthesis of novel (4-methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-oxadiazoles, showcasing the reactivity of similar methoxyphenyl compounds and their potential in synthesizing new compounds with potential antibacterial activity (Aghekyan et al., 2020). Another study reported the synthesis of thio- and furan-fused heterocycles, indicating the versatility of similar compounds in forming fused ring systems with potential applications in medicinal chemistry (Ergun et al., 2014).

Antibacterial Activity

Compounds with structures similar to this compound have shown potential in antibacterial applications. The synthesis of related compounds and their subsequent testing for antibacterial activity highlight the potential use of such molecules in developing new antibacterial agents. The aforementioned study by Aghekyan et al. (2020) is an example where synthesized compounds were evaluated for their antibacterial efficacy.

Cytotoxicity and Potential Anticancer Applications

Studies on compounds with similar structures have also explored their cytotoxic effects, suggesting potential applications in cancer treatment. For example, the synthesis, characterization, and evaluation of the cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, which share structural similarities, indicate the research interest in exploring these compounds for anticancer applications (Hassan et al., 2014).